1-(1,1-Dioxidotetrahydrothien-3-yl)piperidine-4-carboxylic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(1,1-Dioxidotetrahydrothien-3-yl)piperidine-4-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C10H17NO4S.HCl . It has a molecular weight of 283.77 . This compound is typically used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring attached to a tetrahydrothienyl group (which contains a sulfur atom) and a carboxylic acid group . The presence of these functional groups can influence the compound’s reactivity and interactions with other molecules.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a melting point of 167°C . Other physical and chemical properties such as solubility, stability, and reactivity would depend on the specific conditions and may not be readily available without further experimental data.Scientific Research Applications
Antioxidant Properties and Structure-Activity Relationships
- Antioxidant properties of hydroxycinnamic acids (HCAs): A review focused on the structure-activity relationships (SARs) of HCAs, highlighting the importance of unsaturated bonds and the ortho-dihydroxy phenyl group for antioxidant activity. Such insights are crucial for developing potent antioxidants for managing oxidative stress-related diseases (Razzaghi-Asl et al., 2013).
Biocatalyst Inhibition by Carboxylic Acids
- Understanding biocatalyst inhibition: This review addresses how carboxylic acids can inhibit engineered microbes like Escherichia coli, impacting the fermentative production of biorenewable chemicals. Identifying metabolic engineering strategies to enhance microbial robustness against such inhibition is a key area of research (Jarboe et al., 2013).
Carboxylic Acids in Drug Synthesis
- Application in drug synthesis: Levulinic acid (LEV), a key biomass-derived building block, showcases the versatility of carboxylic acids in synthesizing value-added chemicals and drugs. This review emphasizes LEV's role in cancer treatment, medical materials, and its potential to simplify drug synthesis steps, highlighting the economic and environmental benefits of using such compounds in medicinal chemistry (Zhang et al., 2021).
Acidizing Operations in Industry
- Organic acids in acidizing operations: Focusing on the oil and gas industry, this review discusses the use of organic acids, such as formic, acetic, citric, and lactic acids, in acidizing operations for both carbonate and sandstone formations. The paper highlights the advantages of organic acids over conventional hydrochloric acid, including lower corrosion rates and better environmental compatibility (Alhamad et al., 2020).
Mechanism of Action
Target of Action
The primary target of 1-(1,1-Dioxidotetrahydrothien-3-yl)piperidine-4-carboxylic acid hydrochloride is GABA (γ-aminobutyric acid) uptake . GABA is the chief inhibitory neurotransmitter in the mammalian central nervous system. It plays a role in regulating neuronal excitability throughout the nervous system .
Mode of Action
This compound acts as an inhibitor of GABA uptake . By inhibiting the reuptake of GABA, it increases the availability of GABA in the synaptic cleft. This leads to an enhanced inhibitory effect of GABA on neuronal excitability .
Biochemical Pathways
It is known that the inhibition of gaba uptake can influence several downstream effects, such as reducing neuronal excitability and potentially exerting anxiolytic and anticonvulsant effects .
Result of Action
The inhibition of GABA uptake by this compound can lead to a decrease in neuronal excitability. This may result in potential anxiolytic and anticonvulsant effects . .
Properties
IUPAC Name |
1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO4S.ClH/c12-10(13)8-1-4-11(5-2-8)9-3-6-16(14,15)7-9;/h8-9H,1-7H2,(H,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TTZXLLFPKRKVIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2CCS(=O)(=O)C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1052541-78-2 |
Source
|
Record name | 1-(1,1-dioxothiolan-3-yl)piperidine-4-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.